Cas no 1277178-02-5 (6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine)

6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine structure
1277178-02-5 structure
Product Name:6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine
CAS No:1277178-02-5
MF:C8H6F3N3
MW:201.148551464081
CID:1103930
PubChem ID:97617575
Update Time:2025-04-20

6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)-Imidazo[1,2-a]pyridin-8-amine
    • 6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine
    • SB13533
    • MTIAKFMVEKYOML-UHFFFAOYSA-N
    • 1277178-02-5
    • 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-8-amine
    • DB-398982
    • Inchi: 1S/C8H6F3N3/c9-8(10,11)5-3-6(12)7-13-1-2-14(7)4-5/h1-4H,12H2
    • InChI Key: MTIAKFMVEKYOML-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2=NC=CN2C=1)N)(F)F

Computed Properties

  • Exact Mass: 201.05138169g/mol
  • Monoisotopic Mass: 201.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.3Ų

6-Trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine Pricemore >>

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